Cas no 2229010-53-9 (2-bromo-4-(nitromethyl)thiophene)

• Product Name: 2-bromo-4-(nitromethyl)thiophene
• CAS No: 2229010-53-9
• MF: C₅H₄BrNO₂S
• MW: 222.059759140015
• CID: 6276850
• PubChem ID: 165715281
• Update Time: 2025-06-08

2-bromo-4-(nitromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(nitromethyl)thiophene
• EN300-1918851
• 2229010-53-9

• Inchi： 1S/C5H4BrNO2S/c6-5-1-4(3-10-5)2-7(8)9/h1,3H,2H2
• InChI Key： RIUYYQJFVUTODV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.91461g/mol
• Monoisotopic Mass: 220.91461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.1Ų

Additional information on 2-bromo-4-(nitromethyl)thiophene

Professional Introduction to 2-bromo-4-(nitromethyl)thiophene (CAS No. 2229010-53-9)

2-bromo-4-(nitromethyl)thiophene, with the chemical formula C₆H₃BrN₂O₂S, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic aromatic compound features a thiophene core substituted with a bromine atom at the 2-position and a nitromethyl group at the 4-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules. The compound's molecular structure imparts reactivity that is highly useful in medicinal chemistry, particularly in the development of novel therapeutic agents.

The CAS number 2229010-53-9 provides a unique identifier for this chemical, ensuring precise classification and communication within the scientific community. This numbering system is crucial for databases, regulatory filings, and academic literature, facilitating accurate referencing and procurement. The compound's synthesis involves careful control of reaction conditions to achieve high yields and purity, which are essential for subsequent applications in drug discovery.

Recent advancements in synthetic methodologies have enhanced the accessibility of 2-bromo-4-(nitromethyl)thiophene, enabling researchers to explore its potential more efficiently. Modern techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce functional groups with greater precision. These innovations have not only improved the scalability of production but also opened new avenues for structural diversification, which is critical for developing compounds with optimized pharmacological properties.

The thiophene ring in 2-bromo-4-(nitromethyl)thiophene is a key structural motif that has garnered considerable attention in medicinal chemistry. Thiophenes are known for their stability and ability to engage in π-stacking interactions, making them valuable scaffolds in drug design. The presence of both bromine and nitromethyl substituents further enhances its utility by providing multiple sites for further functionalization. This flexibility allows chemists to tailor the compound's properties for specific biological targets.

One of the most compelling aspects of 2-bromo-4-(nitromethyl)thiophene is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel compounds with potential applications in oncology, inflammation, and neurodegenerative diseases. The nitromethyl group, in particular, can be transformed into other functional moieties through reduction or nucleophilic substitution reactions, offering a versatile platform for structure-activity relationship (SAR) studies.

In recent years, computational chemistry has played an increasingly important role in the optimization of synthetic routes for 2-bromo-4-(nitromethyl)thiophene. Molecular modeling techniques have been used to predict reaction outcomes and identify optimal conditions for synthesis. These computational approaches complement traditional experimental methods, reducing trial-and-error processes and accelerating the discovery pipeline. Such integrative strategies highlight the synergy between experimental chemistry and computational science in advancing drug development.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their broad spectrum of biological activities. 2-bromo-4-(nitromethyl)thiophene fits well within this context, serving as a building block for molecules that modulate key biological pathways. For instance, derivatives of this compound have been investigated for their potential to inhibit enzymes involved in cancer progression or to interact with receptors implicated in neurological disorders. Such studies underscore the compound's significance as a pharmacological tool.

Industrial-scale production of 2-bromo-4-(nitromethyl)thiophene requires stringent quality control measures to ensure consistency and safety. Manufacturers adhere to Good Manufacturing Practices (GMP) to guarantee that the final product meets analytical specifications. Advanced purification techniques, such as column chromatography or recrystallization, are employed to achieve high purity levels necessary for pharmaceutical applications. These rigorous standards reflect the compound's importance in high-value chemical syntheses.

The environmental impact of producing and handling 2-bromo-4-(nitromethyl)thiophene is also a consideration in modern chemical research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and catalytic processes are being explored as alternatives to traditional methods. Such sustainable practices align with global initiatives to promote environmentally responsible chemistry.

Future research directions for 2-bromo-4-(nitromethyl)thiophene may include exploring its potential as an intermediate in polymer chemistry or material science applications beyond pharmaceuticals. The compound's ability to form stable π-conjugated systems makes it attractive for developing organic electronic materials or liquid crystals. By broadening its utility across different scientific domains, researchers can unlock new possibilities for innovation.

In conclusion,2-bromo-4-(nitromethyl)thiophene (CAS No. 2229010-53-9) represents a versatile and valuable compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a preferred choice for synthesizing biologically active molecules targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated,2-bromo-4-(nitromethyl)thiophene will undoubtedly remain at the forefront of chemical innovation.